BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: Physicochemical
Profiling and Analytical Workflows for Nuosept
145

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (Oxazolidin-3-ylmethoxy)methanol
CAS No.: 132787-81-6
Cat. No.: B593629

Get Quote

Executive Summary

In the landscape of industrial material preservation, formaldehyde-releasing biocides play a
critical role in preventing microbial degradation. Among the most structurally complex and
highly efficient agents in this class is (((1-Methyl-2-(5-methyl-3-
oxazolidinyl)ethoxy)methoxy)methoxy)methanol (commonly known by its trade name, Nuosept
145)[1].

As a Senior Application Scientist, | frequently encounter challenges in the quantification and
stability profiling of such dynamic molecules. Because this compound functions as a "prodrug”
for formaldehyde, understanding its exact molecular weight, hydrolytic stoichiometry, and
structural lability is paramount for drug development professionals and formulation scientists
adapting these biocides for excipient preservation or manufacturing sterilization. This guide
provides an authoritative, in-depth analysis of its physicochemical properties, mechanistic
pathways, and field-proven analytical methodologies.
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Molecular Identity & Physicochemical Profiling

The efficacy of a formaldehyde releaser is directly proportional to its molecular weight and the
number of formaldehyde equivalents embedded within its structure. The target molecule
possesses a molecular weight of 235.28 g/mol and is characterized by two distinct functional
domains: a 5-methyl-3-oxazolidine ring and a polyoxymethylene (hemiacetal) chain[2][3].

The table below summarizes the critical quantitative data required for stoichiometric
calculations and analytical method development.

ble 1: Quantitative Physicachemical

Parameter Value Reference

Methanol, [[[1-methyl-2-(5-

methyl-3-

IUPAC Name o [2]
oxazolidinyl)ethoxy]methoxy]m
ethoxy]-

CAS Registry Number 97553-90-7 [2]

Molecular Formula C10H21NO5 [3]

Molecular Weight 235.28 g/mol [2]

Exact Mass 235.142 Da [4]

_ CCI1CN(cOo1)Cc(cyocococ

SMILES String o [2]

OUSIBHBYAIWDFN-
InChIKey [4]
UHFFFAOYSA-N

Mechanistic Action: The Stoichiometry of
Formaldehyde Release

To understand the biocidal causality of this molecule, we must look at its molecular weight
(235.28 g/mol ) through the lens of hydrolytic degradation. The molecule does not kill microbes
in its intact state; rather, it acts as a controlled-release delivery system for formaldehyde (
HCHO).
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Expert Insight on Causality: When introduced into an aqueous environment, the hemiacetal
linkages within the -O-CH_2-O-CH_2-O-CH_2-OH chain undergo spontaneous hydrolysis.
Furthermore, the oxazolidine ring (formed via the condensation of an amino alcohol and
formaldehyde) is also moisture-labile. By analyzing the structure, we can determine that 1 mole
of the intact compound (235.28 g) can theoretically liberate up to 4 moles of formaldehyde (4 x
30.03 g = 120.12 g). This means the molecule has a formaldehyde-releasing capacity of
approximately 51% by weight. This exceptionally high stoichiometric yield explains its potent
efficacy against lime-forming bacteria and fungi in resin emulsions and pigment slurries[1].

The released formaldehyde penetrates the microbial cell wall and acts as a potent electrophile,
irreversibly cross-linking primary amines in microbial proteins and nucleic acids, leading to
rapid cell death.
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Figure 1: Hydrolytic activation pathway of Nuosept 145 leading to microbial cell death.
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Analytical Methodologies: Self-Validating

Quantification Protocols

Attempting to quantify (((1-Methyl-2-(5-methyl-3-
oxazolidinyl)ethoxy)methoxy)methoxy)methanol directly via LC-MS is notoriously difficult. The
molecule exists in a dynamic equilibrium in agueous matrices, leading to inconsistent ionization
and peak splitting.

To establish a self-validating system, industry standards dictate that we force the reaction to
completion (total hydrolysis) and trap the liberated formaldehyde using 2,4-
Dinitrophenylhydrazine (DNPH). By quantifying the stable HCHO-DNPH derivative, we can
back-calculate the parent compound concentration using its 235.28 g/mol molecular weight.

Step-by-Step Protocol: HPLC-UV Quantification via
DNPH Derivatization

Step 1: Matrix Acidification & Hydrolysis
e Aliquot 1.0 mL of the formulated sample into a 20 mL amber headspace vial.
e Add 5.0 mL of 0.1 M Phosphoric Acid ( H3PO4).

o Causality Check: The low pH (pH < 2) acts as a catalyst to aggressively cleave both the
polyoxymethylene chain and the oxazolidine ring. This ensures the stoichiometric release of
all 4 theoretical moles of formaldehyde, preventing under-reporting of the biocide
concentration.

Step 2: Pre-Column Derivatization
e Add 2.0 mL of a 0.3% DNPH solution (prepared in anhydrous acetonitrile).
e Incubate the mixture at 40°C for 30 minutes in a shaking water bath.

o Causality Check: Gentle heating accelerates the nucleophilic addition of the hydrazine to the
carbonyl carbon of formaldehyde, driving the formation of the thermodynamically stable
hydrazone chromophore to >99% completion.
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Step 3: Liquid-Liquid Extraction (LLE)

Add 5.0 mL of Dichloromethane (DCM) to the vial and vortex vigorously for 2 minutes.

Centrifuge the biphasic mixture at 3000 rpm for 5 minutes to achieve clean phase
separation.

Extract the lower organic (DCM) layer, transfer to a clean tube, and evaporate to dryness
under a gentle stream of nitrogen gas ( N2).

Reconstitute the dried residue in 1.0 mL of HPLC-grade Acetonitrile.

Step 4: HPLC-UV Analysis

Column: C18 Reverse Phase (150 x 4.6 mm, 5 um patrticle size).
Mobile Phase: Isocratic elution using 60:40 Acetonitrile:Water.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 360 nm (optimal for the DNPH derivative).

Self-Validation: Run a parallel unacidified control sample. The mass balance of total trapped
formaldehyde must align precisely with the theoretical yield based on the 235.28 g/mol
molecular weight of the parent compound.

Toxicological & Regulatory Considerations

Because this compound is an aggressive alkylating agent upon hydrolysis, it carries specific

toxicological warnings. According to the U.S. EPA and occupational hazard databases, the

compound is corrosive to the skin and eyes[1].

Inhalation Toxicity: The LC50in rats is reported at 130 mg/m3 over a 4-hour exposure
period[1].

Dermal Exposure: A 90-day dermal toxicity study in rats established a Lowest Observed
Adverse Effect Level (LOAEL) of 150 mg/kg/day[1].
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e Regulatory Status: The compound was tracked under EPA PC Code 123702 (Case Number
3052) for registration review[5]. Formulators must ensure that end-use products utilizing this
biocide maintain strict pH control to prevent premature off-gassing of formaldehyde during
storage.

Conclusion

Understanding the molecular weight (235.28 g/mol ) and the structural lability of (((1-Methyl-2-
(5-methyl-3-oxazolidinyl)ethoxy)methoxy)methoxy)methanol is the cornerstone of effectively
utilizing and analyzing this biocide. By leveraging its predictable hydrolytic stoichiometry,
scientists can design robust, self-validating analytical protocols that ensure accurate
guantification and safe formulation practices in industrial and pharmaceutical support
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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